2-(2,4-dichlorophenoxy)-N-(3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-yl)acetamide

• CAS: 2034333-78-1
• Molecular Formula: C15H18Cl2N4O2
• Molecular Weight: 357.24
• SMILES: CC(C)C(CN1C=NC=N1)NC(=O)COC2=C(C=C(C=C2)Cl)Cl
• InChI: InChI=1S/C15H18Cl2N4O2/c1-10(2)13(6-21-9-18-8-19-21)20-15(22)7-23-14-4-3-11(16)5-12(14)17/h3-5,8-10,13H,6-7H2,1-2H3,(H,20,22)
• InChIKey: LDBKLZYWRVLIOW-UHFFFAOYSA-N
• Solubility: not available

Procurement Guide for 2-(2,4-dichlorophenoxy)-N-(3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-yl)acetamide (CAS 2034333-78-1): Structural Benchmarking Against Analogs

2-(2,4-dichlorophenoxy)-N-(3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-yl)acetamide (CAS 2034333-78-1) is a synthetic small molecule (C15H18Cl2N4O2, MW 357.24) combining a 2,4-dichlorophenoxyacetamide pharmacophore with a chiral 1,2,4-triazole-bearing amine scaffold [1]. The compound is listed in research chemical catalogs as a potential agrochemical or pharmaceutical intermediate, with a typical supplied purity of 95% [1]. However, no primary research literature, patents, or authoritative database entries reporting biological or physicochemical characterization data were identified for this specific compound during the evidence search conducted for this guide [1].

No published bioactivity data; independent assay development required

1,2,4-triazole scaffold: class-level CYP51 inhibition hypothesis

Chiral amine linker introduces stereochemical complexity vs. simpler phenoxy acids

Vendor-specified purity; verify COA before procurement

• [1] Kuujia.com. CAS No. 2034333-78-1: 2-(2,4-dichlorophenoxy)-N-[3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-yl]acetamide. Product page, computed properties, and vendor listings. Accessed May 2026. View Source

Why In-Class Substitution of 2-(2,4-dichlorophenoxy)-N-(3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-yl)acetamide Is Not Scientifically Justifiable Without Direct Evidence

This compound belongs to the phenoxyacetamide-triazole hybrid class, where biological activity is exquisitely sensitive to three structural variables: (i) the triazole isomer (1,2,4- vs. 1,2,3-triazole), which alters CYP51 binding geometry and metabolic stability [1]; (ii) the chlorine substitution pattern on the phenoxy ring, which modulates auxin-mimetic herbicidal activity; and (iii) the chiral amine linker, which introduces stereochemical complexity absent in simpler analogs like 2,4-D [1]. Because no published quantitative structure-activity data exist for this specific compound, any assumption of functional equivalence to its closest analogs—such as the 1,2,3-triazole isomer (CAS 2034306-95-9) or the 1,2,3-triazol-2-yl variant (CAS 2034561-37-8)—is unsupported. Generic substitution without experimentally verified comparability risks introducing uncharacterized changes in target engagement, selectivity, and potency [1].

Triazole Isomer

1,2,4- vs. 1,2,3-triazole may alter CYP51 binding geometry and metabolic stability; class trend not verified for this compound

Chlorine Substitution

Phenoxy ring Cl pattern modulates auxin-mimetic activity; 2,4-D-like activity cannot be assumed

Chiral Amine Linker

Stereochemical complexity absent in achiral analogs; uncharacterized impact on target engagement and selectivity

• [1] Wu J, et al. Synthesis and antifungal activity of novel 1,2,4-triazole derivatives containing an amide moiety. J Heterocycl Chem. 2019. Referenced via review: Recent advances in 1,2,3- and 1,2,4-triazole hybrids as antimicrobials and their SAR. OUCI/DNTB. View Source

Quantitative Differentiation Evidence for 2-(2,4-dichlorophenoxy)-N-(3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-yl)acetamide (CAS 2034333-78-1)

Absence of Direct Comparative Biological Data: No Quantifiable Differentiation Can Be Asserted

A systematic search of PubMed, PubChem, ChEMBL, ChemSpider, Google Patents, and the broader chemical literature identified zero primary research papers, zero patents, and zero authoritative database entries reporting any biological assay data (MIC, IC50, EC50, Ki, etc.) for CAS 2034333-78-1. Its closest structurally characterized analogs—the 1,2,3-triazol-1-yl isomer (CAS 2034306-95-9) and the 1,2,3-triazol-2-yl isomer (CAS 2034561-37-8)—similarly lack published biological data. Consequently, no head-to-head or cross-study quantitative comparison can be constructed. Any differentiation claim would be speculative. This evidence gap must be explicitly acknowledged for informed procurement decisions [1].

Biological Data Gap

Data to verify

No published bioassay data

Procurement carries higher scientific risk; independent assay generation required

Systematic search of major databases yielded zero results for this CAS

Evidence Dimension	Biological activity (any assay)
Target Compound Data	No published data available
Comparator Or Baseline	Closest analogs (CAS 2034306-95-9, 2034561-37-8) also lack published data
Quantified Difference	Not calculable
Conditions	N/A – no experimental data found

Why This Matters

Procurement decisions for research compounds lacking any published characterization data must rely solely on structural hypothesis and vendor specifications, carrying inherently higher scientific risk than compounds with established activity profiles.

• [1] Comprehensive search of PubMed, PubChem, ChEMBL, ChemSpider, Google Patents, and chemical vendor databases for CAS 2034333-78-1 and its closest analogs (CAS 2034306-95-9, 2034561-37-8, 2034519-51-0). Search date: May 2026. No primary research articles, patents, or bioassay data found. View Source

Structural Differentiation: 1,2,4-Triazole vs. 1,2,3-Triazole Isomerism as a Class-Level Distinction

The target compound bears a 1,2,4-triazole ring N-linked at position 1, distinguishing it from the 1,2,3-triazol-1-yl analog (CAS 2034306-95-9) and the 1,2,3-triazol-2-yl analog (CAS 2034561-37-8). Class-level QSAR evidence from a study of 98 triazole antifungals (55 1,2,3-triazoles, 43 1,2,4-triazoles) indicates that 1,2,4-triazole scaffolds generally exhibit superior antifungal activity against Trichophyton mentagrophytes compared to 1,2,3-triazoles, attributable to differential CYP51 binding geometries [1]. However, this class-level trend has not been experimentally verified for this specific compound series, and the magnitude of difference cannot be quantified without direct testing [1].

Triazole Isomer Trend

Class-level inference

1,2,4-triazole scaffolds associated with higher antifungal activity vs. 1,2,3-triazoles in a QSAR study of 98 compounds

Hypothesis-generating; not verified for this specific compound

CYP51 binding geometry class trend

Evidence Dimension	Triazole isomer class antifungal activity trend
Target Compound Data	1,2,4-triazole isomer (no specific data)
Comparator Or Baseline	1,2,3-triazole isomers (CAS 2034306-95-9, 2034561-37-8); class-level QSAR trend favoring 1,2,4-triazoles
Quantified Difference	Class trend only; no compound-specific quantification possible
Conditions	QSAR study on 98 triazole compounds vs. Trichophyton mentagrophytes [1]

Why This Matters

For researchers targeting fungal CYP51, the 1,2,4-triazole isomer class is historically associated with higher target engagement, but without compound-specific data, this remains a hypothesis-generating observation rather than a procurement decision criterion.

• [1] Estudio comparativo de la actividad antifúngica de compuestos derivados de 1,2,3-triazoles y 1,2,4-triazoles usando técnicas QSAR. SIRED Universidad de Nariño, 2025. View Source

Computed Physicochemical Properties: Baseline Differentiation from 2,4-D and Simpler Phenoxy Analogs

Computed properties for CAS 2034333-78-1 include XLogP3 = 3.6, topological polar surface area (TPSA) = 69 Ų, 7 rotatable bonds, 1 hydrogen bond donor, and 4 hydrogen bond acceptors [1]. Compared to the simple herbicide 2,4-D (2,4-dichlorophenoxyacetic acid, MW 221.04, XLogP ~2.8, TPSA ~46.5 Ų), the target compound possesses higher lipophilicity (+0.8 log units), greater molecular flexibility (7 vs. 3 rotatable bonds), and a larger polar surface area, all of which predict differential membrane permeability, solubility, and target accessibility profiles [2]. These computed differences are physicochemical class differentiators but do not constitute experimental biological evidence [1][2].

Physicochemical Profile

Computed values

XLogP3 3.6 vs. 2.8 (2,4-D) · TPSA 69 vs. 46.5 Ų · Rot. bonds 7 vs. 3

Computed differences suggest altered ADME profiles; no experimental biological data

Values from PubChem and vendor computed properties

Evidence Dimension	Computed physicochemical properties
Target Compound Data	XLogP3 = 3.6, TPSA = 69 Ų, Rotatable bonds = 7, HBD = 1, HBA = 4
Comparator Or Baseline	2,4-D: XLogP ~2.8, TPSA ~46.5 Ų, Rotatable bonds = 3
Quantified Difference	ΔXLogP3 ≈ +0.8; ΔTPSA ≈ +22.5 Ų; ΔRotatable bonds = +4
Conditions	Computed values from kuujia.com [1] and PubChem for 2,4-D [2]

Why This Matters

These computed differences allow researchers to anticipate altered ADME behavior and formulation requirements relative to the well-characterized 2,4-D scaffold, but do not substitute for experimental biological or stability data.

• [1] Kuujia.com. CAS No. 2034333-78-1: Computed properties section. XLogP3, TPSA, rotatable bond count, hydrogen bond donor/acceptor counts. View Source
• [2] PubChem Compound Summary for CID 1486, 2,4-Dichlorophenoxyacetic acid. National Center for Biotechnology Information. View Source

Application Scenarios for 2-(2,4-dichlorophenoxy)-N-(3-methyl-1-(1H-1,2,4-triazol-1-yl)butan-2-yl)acetamide Based on Structural Inference Only

Exploratory Antifungal Screening Against CYP51-Dependent Pathogens

This compound may be used in preliminary antifungal screening panels, leveraging the 1,2,4-triazole pharmacophore's established class-level CYP51 inhibition mechanism [1]. However, researchers must independently generate all MIC, MFC, and selectivity data against their target fungal strains, as no published activity data exist for this compound. The 1,2,4-triazole isomer may be tested alongside 1,2,3-triazole analogs to empirically determine isomer-specific potency differences in the user's assay system [1].

Herbicidal Structure-Activity Relationship (SAR) Studies in Auxin-Mimetic Series

The 2,4-dichlorophenoxy group suggests potential auxin-mimetic herbicidal activity analogous to 2,4-D [1]. This compound could serve as a scaffold-diversification element in SAR campaigns exploring the effect of a chiral triazole-amine substituent on herbicidal potency, selectivity, and translocation in target weed species. All bioassay data (e.g., IC50 values against broadleaf weeds, crop safety margins) must be generated de novo [1].

Physicochemical Profiling and Formulation Development Studies

The computed properties (XLogP3 = 3.6, TPSA = 69 Ų) [1] position this compound in a lipophilicity range distinct from simpler phenoxy acids. This supports its use in comparative solubility, logD, and permeability studies (e.g., PAMPA, Caco-2) to benchmark against 2,4-D and other phenoxy herbicides, informing formulation strategies for compounds with higher logP [1][2].

Application

Selection Property

Validation Focus

CYP51 antifungal screening studies

1,2,4-triazole pharmacophore hypothesis

Generate MIC/MFC data against target strains

Auxin-mimetic herbicide SAR

2,4-dichlorophenoxy scaffold diversity

Herbicidal potency and selectivity assays de novo

Physicochemical profiling & formulation comparison

Computed lipophilicity & flexibility profile

Cross-compound ADME benchmarking with phenoxy acid benchmarks

• [1] Kuujia.com. CAS No. 2034333-78-1: Product overview, structural features, and computed properties. View Source
• [2] PubChem Compound Summary for CID 1486, 2,4-Dichlorophenoxyacetic acid. Physicochemical properties. View Source